Cas no 1537834-96-0 (2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine)

• Product Name: 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine
• CAS No: 1537834-96-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6466644
• PubChem ID: 82614573
• Update Time: 2025-10-13

2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine
• 1537834-96-0
• EN300-1754389

• Inchi： 1S/C14H19NO/c1-2-7-15-14(3-1)12-4-5-13-10-16-8-6-11(13)9-12/h4-5,9,14-15H,1-3,6-8,10H2
• InChI Key： PWAJRYPSCINPSV-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=CC=C(C=2)C1CCCCN1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine

Introduction to 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine (CAS No. 1537834-96-0)

2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine, identified by the chemical abstracts service number 1537834-96-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine ring conjugated with a dihydrobenzopyran moiety, has garnered attention due to its structural complexity and potential biological activities. The unique scaffold of this compound positions it as a valuable candidate for further exploration in drug discovery and development.

The structural framework of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine consists of a six-membered piperidine ring linked to a dihydrobenzopyran unit at the 6-position. This configuration introduces a rigid bicyclic system that can influence both the physical properties and the biological interactions of the molecule. The presence of the dihydrobenzopyran moiety, which is known for its pharmacophoric properties, suggests that this compound may exhibit a range of biological activities relevant to therapeutic intervention.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. Heterocycles, particularly those containing nitrogen atoms, are frequently found in biologically active molecules due to their ability to mimic natural biomolecules and interact with biological targets. The piperidine ring, in particular, is a common motif in pharmaceuticals, known for its role in modulating central nervous system activity and other physiological processes. The incorporation of this motif into 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine enhances its potential as a pharmacological agent.

The dihydrobenzopyran unit in 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine adds another layer of complexity to its structure. Dihydrobenzopyrans have been reported to possess various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms within this moiety allows for multiple interaction points with biological targets, making it an attractive component for drug design. The conjugation between the piperidine and dihydrobenzopyran rings may also influence the electronic properties of the molecule, affecting its reactivity and bioavailability.

Current research in the field of medicinal chemistry has focused on developing novel derivatives of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine to optimize its pharmacological profile. By modifying substituents on the piperidine or dihydrobenzopyran rings, researchers aim to enhance potency, selectivity, and pharmacokinetic properties. These modifications can be guided by computational modeling and high-throughput screening techniques to identify promising candidates for further investigation.

One area of particular interest is the potential application of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine in the treatment of neurological disorders. Piperidine-based compounds have shown promise in treating conditions such as depression, anxiety, and Parkinson's disease due to their ability to interact with neurotransmitter systems. The addition of the dihydrobenzopyran moiety may further enhance these effects by providing additional binding sites or modulating receptor activity. Preclinical studies have begun to explore these possibilities, with initial results suggesting that derivatives of this compound may exhibit therapeutic potential.

Another emerging application is in the field of oncology. Dihydrobenzopyrans have been investigated for their antitumor properties, and their combination with other pharmacophores may lead to novel anticancer agents. The structural features of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine make it a candidate for development as an inhibitor of key enzymes involved in cancer cell proliferation and survival. Further research is needed to fully elucidate its mechanisms of action and evaluate its efficacy in preclinical models.

The synthesis of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)piperidine presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to construct the bicyclic system while maintaining high yields and purity. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve these goals. The development of efficient synthetic routes is crucial for enabling further exploration of this compound's biological activities.

In conclusion,2-(3,4-dihydro-1H-2-benzopyran-6-ylo)piperidine (CAS No. 1537834- 96- 0) represents a promising scaffold for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. Ongoing research aims to explore its therapeutic applications in areas such as neurology and oncology. With continued advancements in synthetic chemistry and computational modeling,this compound holds significant promise for future medical breakthroughs.